

Techniques for Assessing Pyrazole Compound Target Engagement

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: (1-benzyl-1H-pyrazol-4-yl)methanamine

CAS No.: 936940-11-3

Cat. No.: B1290871

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous inhibitors targeting a wide array of proteins, most notably kinases.^{[1][2][3][4]} A critical step in the development of these compounds is the unambiguous confirmation of direct binding to their intended molecular target—a concept known as target engagement. Verifying that a molecule interacts with its target in both biochemical and cellular environments is fundamental to establishing a clear mechanism of action and building a robust structure-activity relationship (SAR).^{[5][6][7]} This guide provides senior application-level insights and detailed protocols for a suite of biophysical and cell-based methodologies designed to rigorously assess the target engagement of pyrazole compounds. We will explore techniques that provide thermodynamic, kinetic, and contextual evidence of binding, from purified proteins to intact cellular systems.

The Imperative of Target Engagement

In drug discovery, observing a desired phenotypic effect in a cell-based assay is only the beginning. The crucial next step is to prove that this effect is a direct consequence of the compound binding to its hypothesized target. Without this validation, research efforts can be misguided by off-target effects or even assay artifacts.[5] A multi-faceted approach, employing orthogonal assays, is essential for building a confident target engagement profile. This guide is structured to walk you through these key methodologies, from initial biochemical validation to confirmation in a more physiologically relevant cellular context.

Part I: In Vitro Biochemical Target Engagement Assays

These techniques utilize purified protein to provide a direct, quantitative measure of the binding interaction between a pyrazole compound and its target, free from the complexities of a cellular environment.

Thermal Shift Assay (TSA / Differential Scanning Fluorimetry - DSF)

Expertise & Experience: The principle behind TSA is elegantly simple: when a ligand binds to a protein, it typically confers thermal stability, thus increasing the protein's melting temperature (T_m). [5] This shift in T_m (ΔT_m) is a direct indicator of target engagement. TSA is an excellent primary screening or SAR-driving assay due to its high throughput and low material consumption. The causality is straightforward—a larger ΔT_m generally implies a more stabilizing interaction, which often correlates with higher affinity.

Protocol 1: Differential Scanning Fluorimetry (DSF)

- Reagent Preparation:
 - Prepare a stock solution of the purified target protein (e.g., 1 mg/mL) in a suitable, well-buffered solution (e.g., HEPES, pH 7.5, 150 mM NaCl).
 - Prepare a stock solution of your pyrazole compound (e.g., 10 mM in 100% DMSO). Create a dilution series (e.g., from 10 mM to 10 μ M).

- Prepare a working solution of a fluorescent dye that binds to exposed hydrophobic regions of unfolded proteins (e.g., SYPRO Orange at 500X in DMSO).
- Reaction Setup (96-well qPCR plate):
 - For each reaction well, add the components in the following order:
 - Assay Buffer to a final volume of 20 μ L.
 - Target protein to a final concentration of 2 μ M.
 - SYPRO Orange dye to a final concentration of 5X.
 - Pyrazole compound to the desired final concentration (e.g., 10 μ M). Ensure the final DMSO concentration is consistent across all wells and does not exceed 1-2%.
 - Controls are critical for a self-validating system:
 - No Ligand Control: Protein + Buffer + Dye + DMSO (to establish the baseline T_m).
 - No Protein Control: Buffer + Dye + Compound (to check for compound fluorescence).
- Data Acquisition:
 - Seal the plate and briefly centrifuge to collect the contents.
 - Place the plate in a real-time PCR instrument.
 - Set up a melt curve experiment:
 - Initial temperature: 25°C.
 - Final temperature: 95°C.
 - Ramp rate: 0.5°C/minute.
 - Acquire fluorescence data at each temperature increment.
- Data Analysis:

- Plot fluorescence versus temperature. The resulting curve will show a sigmoidal transition.
- The melting temperature (T_m) is the midpoint of this transition, which can be calculated by fitting the data to a Boltzmann equation or by finding the peak of the first derivative ($-dF/dT$).
- Calculate the thermal shift: $\Delta T_m = T_m \text{ (compound)} - T_m \text{ (DMSO control)}$.

Isothermal Titration Calorimetry (ITC)

Expertise & Experience: ITC stands as the gold standard for characterizing binding thermodynamics. It directly measures the heat released (exothermic) or absorbed (endothermic) as a compound is titrated into a solution containing the target protein.^{[8][9]} This provides a complete thermodynamic profile of the interaction in a single experiment, including binding affinity (K_D), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).^{[7][10]} This level of detail is invaluable for lead optimization, as it helps elucidate the driving forces behind the binding event (e.g., hydrogen bonding vs. hydrophobic effects).

Protocol 2: Isothermal Titration Calorimetry (ITC)

- Sample Preparation (Crucial for Data Quality):
 - Express and purify the target protein to >95% purity.
 - Dialyze both the protein and the pyrazole compound extensively against the exact same buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl). Mismatched buffers will generate large heats of dilution, obscuring the binding signal.
 - Degas both solutions immediately before the experiment to prevent air bubbles.
 - Accurately determine the concentrations of both protein and compound stocks.
- Instrument Setup:
 - Load the target protein into the sample cell (e.g., at 10-50 μM).
 - Load the pyrazole compound into the titration syringe at a concentration 10-15 times that of the protein (e.g., 150-500 μM).

- Titration Experiment:
 - Set the experimental temperature (e.g., 25°C).
 - Perform a series of small injections (e.g., 20-30 injections of 1-2 μL each) of the compound into the protein solution, with sufficient spacing between injections to allow the signal to return to baseline.
 - Self-Validation: The experiment concludes with several injections after the protein is saturated to measure the heat of dilution, which is subtracted from the binding heats.
- Data Analysis:
 - The raw data is a series of heat spikes for each injection.
 - Integrate the area under each spike to determine the heat change per injection.
 - Plot the heat change (kcal/mol) per mole of injectant against the molar ratio of [Compound]/[Protein].
 - Fit this binding isotherm to a suitable model (e.g., a one-site binding model) to extract the thermodynamic parameters: K_D , n , and ΔH . The Gibbs free energy (ΔG) and entropy (ΔS) are then calculated using the equation: $\Delta G = -RT\ln(K_a) = \Delta H - T\Delta S$, where $K_a = 1/K_D$.

Surface Plasmon Resonance (SPR)

Expertise & Experience: SPR is a powerful label-free technique for studying the kinetics of molecular interactions in real-time.^{[11][12]} It measures changes in refractive index at the surface of a sensor chip as an analyte (the pyrazole compound) flows over and binds to an immobilized ligand (the target protein). This allows for the precise determination of the association rate constant (k_a or k_{on}) and the dissociation rate constant (k_d or k_{off}).^[13] The equilibrium dissociation constant (K_D) can then be calculated as k_d/k_a . Understanding kinetics is critical; two compounds can have the same K_D but very different kinetic profiles (e.g., fast-on/fast-off vs. slow-on/slow-off), which has profound implications for in vivo efficacy and duration of action.

Protocol 3: Surface Plasmon Resonance (SPR) Kinetic Analysis

- Immobilization:
 - Covalently immobilize the purified target protein onto a suitable sensor chip (e.g., a CM5 chip via amine coupling) to achieve a desired density (e.g., 2000-5000 Response Units, RU).
 - A reference flow cell should be prepared in parallel (e.g., activated and blocked without protein) to subtract non-specific binding and bulk refractive index changes.
- Binding Analysis:
 - Prepare a dilution series of the pyrazole compound in running buffer (e.g., HBS-EP+ buffer, with 1-5% DMSO).
 - Inject the compound solutions over both the target and reference flow cells at a constant flow rate for a set amount of time (association phase), followed by a flow of running buffer alone (dissociation phase).
 - Include several buffer-only injections (blanks) for double-referencing.
 - A range of concentrations, typically spanning 0.1x to 10x the expected K_D , should be used.
- Data Processing and Analysis:
 - The raw output is a sensorgram (Response Units vs. Time).
 - Process the data by subtracting the reference channel signal and then a buffer blank injection (double-referencing).
 - Globally fit the processed sensorgrams from all concentrations simultaneously to a suitable kinetic model (e.g., a 1:1 Langmuir binding model) using the instrument's analysis software.
 - This global fit provides robust values for k_a , k_d , and the calculated K_D .

Technique	Key Parameter(s) Measured	Typical Affinity Range	Context	Throughput
TSA / DSF	ΔT_m (Melting Temperature Shift)	μM - mM	Biochemical	High
ITC	K_D , n , ΔH , ΔS	nM - μM	Biochemical	Low
SPR	k_a , k_d , K_D	pM - μM	Biochemical	Medium

Table 1: Comparison of In Vitro Biochemical Assays.


Part II: Target Engagement in a Cellular Context

Confirming that a compound binds its target within the complex milieu of a living cell is a critical step that bridges the gap between biochemical activity and physiological response.

Cellular Thermal Shift Assay (CETSA®)

Expertise & Experience: CETSA® extends the principle of thermal stabilization to the cellular environment.^{[14][15]} It is a powerful, label-free method to verify target engagement in intact cells or tissue lysates.^{[10][16]} A positive result—an increase in the amount of soluble protein detected at elevated temperatures in the presence of the compound—is strong evidence of intracellular target binding.^[17] This method is invaluable as it accounts for factors like cell permeability and intracellular compound concentration.

Workflow: Cellular Thermal Shift Assay (CETSA)



[Click to download full resolution via product page](#)

Caption: General workflow for a CETSA experiment.

Protocol 4: CETSA with Western Blot Readout

- Cell Culture and Treatment:
 - Culture cells to ~80% confluency. Harvest and resuspend in a suitable buffer (e.g., PBS) to a concentration of $\sim 10^7$ cells/mL.
 - Aliquot cells and treat with various concentrations of the pyrazole compound or vehicle (DMSO) for 1 hour at 37°C.
- Heating Step:
 - Transfer the treated cell suspensions into PCR tubes.
 - Heat the tubes in a thermal cycler to a range of temperatures for 3 minutes (e.g., a gradient from 45°C to 65°C). Include an unheated control (RT).
- Lysis and Protein Extraction:
 - Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a warm water bath.
 - Separate the soluble fraction from the precipitated aggregates by ultracentrifugation (e.g., 20,000 x g for 20 minutes at 4°C).
- Detection:
 - Carefully collect the supernatant.
 - Quantify the total protein concentration (e.g., using a BCA assay).
 - Analyze equal amounts of total protein from each sample by SDS-PAGE and Western Blot using a specific antibody against the target protein.
- Data Analysis:
 - Quantify the band intensities for each temperature point.

- Plot the percentage of soluble protein (relative to the unheated control) against temperature for both the compound-treated and vehicle-treated samples.
- A rightward shift in the melting curve for the compound-treated sample indicates target stabilization and thus, engagement.

NanoBRET™ Target Engagement Assay

Expertise & Experience: The NanoBRET™ assay is a proximity-based method that quantifies compound binding in live cells. The target protein is expressed as a fusion with NanoLuc® luciferase (the energy donor). A fluorescent tracer that binds to the same active site is added to the cells. When the tracer is bound, its close proximity to the luciferase allows for Bioluminescence Resonance Energy Transfer (BRET). A test compound that also binds the target will compete with and displace the tracer, leading to a loss of BRET signal. This method is highly quantitative and amenable to high-throughput screening. For pyrazole-based kinase inhibitors, specific tracers are often available.^[1]

Protocol 5: NanoBRET™ Target Engagement (Overview)


- **Cell Preparation:** Transfect cells with a plasmid encoding the target protein fused to NanoLuc® luciferase. Plate the cells in a white, opaque 96- or 384-well plate.
- **Compound Addition:** Add the pyrazole compound in a dose-response format to the wells.
- **Tracer and Substrate Addition:** Add the specific fluorescent NanoBRET™ tracer and the NanoLuc® substrate to all wells. Incubate to allow the system to reach equilibrium.
- **Signal Detection:** Measure the two required wavelengths simultaneously using a luminometer equipped with appropriate filters (e.g., 460 nm for the donor and >610 nm for the acceptor).
- **Data Analysis:** Calculate the NanoBRET™ ratio (Acceptor Emission / Donor Emission). Plot the ratio against the compound concentration and fit to a dose-response curve to determine the IC₅₀, which represents the compound's potency in engaging the target in live cells.

Part III: Advanced Techniques for Target Deconvolution and Covalent Engagement

Photoaffinity Labeling (PAL)

Expertise & Experience: When a pyrazole compound is discovered through a phenotypic screen, its molecular target may be unknown. Photoaffinity labeling is a powerful technique to identify this target.^{[18][19][20]} A photo-reactive group (e.g., a diazirine) and an enrichment handle (e.g., an alkyne) are chemically incorporated into the pyrazole scaffold. When this "probe" is added to cells and irradiated with UV light, the diazirine generates a highly reactive carbene that covalently crosslinks to any nearby proteins, primarily the specific binding target.^{[21][22]} The alkyne handle is then used to "click" on a reporter tag (like biotin) for enrichment and subsequent identification by mass spectrometry.

Workflow: Photoaffinity Labeling



[Click to download full resolution via product page](#)

Caption: Workflow for target identification using PAL.

Chemoproteomics

Expertise & Experience: For classes of compounds like kinase inhibitors, chemoproteomics offers a way to assess selectivity across the entire kinome in a cellular context. One common method uses "kinobeads," which are comprised of a mixture of broad-spectrum kinase inhibitors immobilized on a solid support.^{[23][24]} When incubated with a cell lysate, these beads pull down a large fraction of the expressed kinases. By pre-incubating the lysate with a free pyrazole inhibitor, the compound will occupy the active site of its specific targets. These "engaged" kinases will no longer be captured by the kinobeads. By comparing the proteins pulled down with and without the inhibitor using quantitative mass spectrometry, one can identify the specific targets of the compound.^[23]


Assessing Covalent Engagement

Expertise & Experience: If a pyrazole compound is designed as a targeted covalent inhibitor (TCI), it's crucial to confirm that a covalent bond has formed.^{[25][26]} Unlike non-covalent inhibitors, TCIs form a permanent bond, often with a specific nucleophilic residue like cysteine, leading to prolonged duration of action.^{[27][28]} The most direct method to confirm this is intact protein mass spectrometry. The target protein is incubated with the covalent inhibitor, and the resulting complex is analyzed. A mass shift corresponding to the molecular weight of the pyrazole compound provides definitive evidence of covalent modification.

Summary and Strategic Integration

No single technique tells the whole story. A robust target engagement package relies on the strategic combination of orthogonal methods. A typical workflow begins with high-throughput biochemical assays like TSA to drive initial SAR, followed by lower-throughput, high-information content methods like ITC or SPR to characterize the thermodynamics and kinetics of lead compounds. Finally, cellular methods like CETSA or NanoBRET are essential to confirm that the compound can access and bind its target in a physiological setting, validating its mechanism of action.

Strategic Workflow for Target Engagement Validation



[Click to download full resolution via product page](#)

Caption: A strategic workflow combining multiple techniques.

By systematically applying these techniques, researchers can build a comprehensive and convincing case for the target engagement of their pyrazole compounds, significantly increasing the probability of success in downstream drug development.

References

- Editorial: Biophysical target engagement assays in chemical biology and pharmacological research - PMC. (2023, February 24). NIH.
- Biophysical methods in early drug discovery - PMC. (n.d.). NIH.

- Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. (n.d.). MDPI.
- Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. (n.d.). PubMed Central.
- Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. (2022, September 1). ACS Publications.
- Application Notes: Evaluating Pyrazole Compounds as Kinase Inhibitors in Cell-Based Assays. (n.d.). Benchchem.
- The use of biophysical methods in the hit-to-lead process. (2021, June 22). Drug Target Review.
- Biophysical Assays | Protein Interaction Analysis - Formulation. (n.d.). BOC Sciences.
- What Is CETSA? Cellular Thermal Shift Assay Explained. (n.d.). Pelago Bioscience.
- Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives. (n.d.). MDPI.
- Kinome Profiling Service. (n.d.). MtoZ Biolabs.
- A Covalent Binding Mode of a Pyrazole-Based CD38 Inhibitor. (2025, September 20). ResearchGate.
- Kinome chemoproteomics characterization of pyrrolo[3,4-c]pyrazoles as potent and selective inhibitors of glycogen synthase kinase 3 - PMC. (n.d.). PubMed Central.
- Photoaffinity labeling in target- and binding-site identification - PMC. (n.d.). PubMed Central.
- Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (n.d.). ResearchGate.
- Kinome chemoproteomics characterization of pyrrolo[3,4-c]pyrazoles as potent and selective inhibitors of glycogen synthase kinase 3. (n.d.). Molecular Omics (RSC Publishing).
- Recent Advances in Target Characterization and Identification by Photoaffinity Probes. (n.d.). MDPI.
- High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. (2022, February 4). NIH.
- The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (n.d.). MDPI.
- Current Advances in CETSA. (2022, June 9). Frontiers.
- Activity-Based Kinase Selectivity and Profiling Services. (n.d.). AssayQuant.
- Comparative Analysis of Pyrazole-Based Compound Cross-Reactivity: A Guide for Researchers. (n.d.). Benchchem.
- Recent Advances in Target Characterization and Identification by Photoaffinity Probes. (n.d.). NIH.
- Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.). RSC Publishing.

- Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. (2025, March 10). TA Instruments.
- Isothermal titration calorimetry in drug discovery. (n.d.). PubMed.
- Covalent inhibitors: a rational approach to drug discovery - PMC. (2020, July 2). NIH.
- Analyzing Binding Kinetics with Surface Plasmon Resonance Complemented with Direct Mass Spectrometry on the Same Sensor Chip. (2013, January 7). Bio-Radiations.
- Characterization of molecular interactions using isothermal titration calorimetry. (n.d.). PubMed.
- Photoaffinity Labelling Strategies for Mapping the Small Molecule-Protein Interactome - PMC. (n.d.). PubMed Central.
- Isothermal titration calorimetry of protein-protein interactions. (n.d.). NIH.
- The rise of covalent inhibitors in strategic therapeutic design. (2023, October 17). CAS.
- Photoaffinity Labeling in Target- and Binding-Site Identification. (2025, August 9). Request PDF.
- Surface Plasmon Resonance: Enabling Insights into Kinetics and Mechanism. (2025, November 26). Drug Hunter.
- Advanced approaches of developing targeted covalent drugs - PMC. (n.d.). NIH.
- Surface plasmon resonance analysis of antifungal azoles binding to CYP3A4 with kinetic resolution of multiple binding orientations. (n.d.). PubMed.
- (PDF) Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery. (2025, August 10). ResearchGate.
- Targeted Covalent Inhibitors for Drug Design. (n.d.). ResearchGate.
- Principles of surface plasmon resonance (SPR) used in Biacore™ systems. (2022, October 6). YouTube.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family | MDPI \[mdpi.com\]](#)
- [2. pdf.benchchem.com \[pdf.benchchem.com\]](#)

- [3. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade \(2011–2020\): Current Status and Future Prospects - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [4. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies \[mdpi.com\]](#)
- [5. Editorial: Biophysical target engagement assays in chemical biology and pharmacological research - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [6. Biophysical methods in early drug discovery - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. formulation.bocsci.com \[formulation.bocsci.com\]](#)
- [8. Isothermal titration calorimetry in drug discovery - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [9. Characterization of molecular interactions using isothermal titration calorimetry - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. drugtargetreview.com \[drugtargetreview.com\]](#)
- [11. bioradiations.com \[bioradiations.com\]](#)
- [12. youtube.com \[youtube.com\]](#)
- [13. drughunter.com \[drughunter.com\]](#)
- [14. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [15. pelagobio.com \[pelagobio.com\]](#)
- [16. pubs.acs.org \[pubs.acs.org\]](#)
- [17. frontiersin.org \[frontiersin.org\]](#)
- [18. Photoaffinity labeling in target- and binding-site identification - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. Recent Advances in Target Characterization and Identification by Photoaffinity Probes \[mdpi.com\]](#)
- [20. Recent Advances in Target Characterization and Identification by Photoaffinity Probes - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [21. Photoaffinity Labelling Strategies for Mapping the Small Molecule-Protein Interactome - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [22. researchgate.net \[researchgate.net\]](#)
- [23. Kinome chemoproteomics characterization of pyrrolo\[3,4-c\]pyrazoles as potent and selective inhibitors of glycogen synthase kinase 3 - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- 24. Kinome chemoproteomics characterization of pyrrolo[3,4-c]pyrazoles as potent and selective inhibitors of glycogen synthase kinase 3 - Molecular Omics (RSC Publishing) [pubs.rsc.org]
- 25. Covalent inhibitors: a rational approach to drug discovery - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 26. Covalent inhibitors in strategic therapeutic design | CAS [[cas.org](https://pubs.cas.org/)]
- 27. Advanced approaches of developing targeted covalent drugs - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 28. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- To cite this document: BenchChem. [Techniques for Assessing Pyrazole Compound Target Engagement]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1290871/docs#techniques-for-assessing-pyrazole-compound-target-engagement>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check